Cas no 23939-33-5 (Phenol,2-(2H-benzotriazol-2-yl)-6-(1,1-dimethylethyl)-4-methyl-)

• Product Name: Phenol,2-(2H-benzotriazol-2-yl)-6-(1,1-dimethylethyl)-4-methyl-
• CAS No: 23939-33-5
• MF: C₁₇H₁₉N₃O
• MW: 281.352263689041
• CID: 277576
• Update Time: 2024-01-27

Phenol,2-(2H-benzotriazol-2-yl)-6-(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(2H-benzotriazol-2-yl)-6-(1,1-dimethylethyl)-4-methyl-
• 2-(2-hydroxy-3-tert-butyl-5-methylphenyl)-2H-benzotriazole
• 2-(2'-Hydroxy-3'-tert-butyl-5'-methylphenyl)benzotriazole
• 2-(2-Hydroxy-3-tert-butyl-5-methylphenyl)benzotriazole
• 2-(3-tert-Butyl-2-hydroxy-5-methylphenyl)benzotriazole
• p-Cresol,2-(2H-benzotriazol-2-yl)-6-tert-butyl- (7CI,8CI)
• Tinuvin 282
• Phenol, 2-(2H-benzotriazol-2-yl)-6-(1,1-dimethylethyl)-4-methyl-

• Inchi： 1S/C17H19N3O/c1-11-9-12(17(2,3)4)16(21)15(10-11)20-18-13-7-5-6-8-14(13)19-20/h5-10,21H,1-4H3
• InChI Key： AQROEYPMNFCJCK-UHFFFAOYSA-N
• SMILES： C1(O)=C(C(C)(C)C)C=C(C)C=C1N1N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 281.15297

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Melting Point: 139.2-140.6 °C(Solv: methanol (67-56-1))
• Boiling Point: 433.4±55.0 °C(Predicted)
• PSA: 50.94
• pka: 9.49±0.48(Predicted)